Cas no 68-81-5 ( )

  structure
  structure
Product Name: 
CAS No:68-81-5
MF:C12H8N2O4
MW:244.202922821045
CID:972165
PubChem ID:135441735
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1,6-PHENAZINEDIOL5,10-DIOXIDE
    • 1, 5,10-dioxide
    • 1,10-dioxide
    • 1,6-dihydroxyphenazine 5,10-dioxide
    • 1,6-dihydroxyphenazine-5,10-dioxide
    • 1.6-Dihydroxy-phenazin-5.10-dioxyd
    • 5,10-Dioxy-phenazin-1,6-diol
    • 5,10-dioxy-phenazine-1,6-diol
    • 5,6-dihydroxyphenazin-1(5H)-one 10-oxide
    • AC1L23HG
    • Crystallojodinin A
    • Iodinin
    • Iodinine
    • NCI60_003788
    • NSC402910
    • 5,10-dioxidophenazine-5,10-diium-1,6-diol
    • SCHEMBL3583519
    • 1,6-Phenazinediol, 5,10-dioxide
    • 68-81-5
    • NSC-402910
    • 5,6-dihydroxy-10-oxidophenazin-10-ium-1-one
    • 1,6-Phenazinediol 5,10-dioxide
    • IODININ [MI]
    • CHEMBL1987496
    • G1239096EO
    • Q27278504
    •  
    • Inchi: 1S/C12H8N2O4/c15-9-5-1-3-7-11(9)14(18)8-4-2-6-10(16)12(8)13(7)17/h1-6,15-16H
    • InChI Key: NBMOVCYIGUDQJE-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C2C=CC=C(C=2[N+](=C2C=CC=C(C=12)O)[O-])O

Computed Properties

  • Exact Mass: 244.04844
  • Monoisotopic Mass: 244.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 91.4Ų

Experimental Properties

  • PSA: 86.84
  • pka: 12.5(at 25℃)
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